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Abstract

Eupalinolide K is a naturally occurring sesquiterpene lactone isolated from the plant
Eupatorium lindleyanum. As a member of the germacrane class of sesquiterpenoids, it
possesses a characteristic ten-membered ring system. This document provides a detailed
overview of the chemical structure and stereochemistry of Eupalinolide K, based on
spectroscopic data and its isolation from its natural source. Included are comprehensive tables
of its NMR spectral data, a detailed experimental protocol for its isolation, and a discussion of
its stereochemical configuration.

Chemical Structure and Properties

Eupalinolide K is a sesquiterpenoid lactone with the molecular formula C20H260s,
corresponding to a molecular weight of 362.42 g/mol .[1][2] The core of its structure is a
germacrane skeleton, which is a ten-membered carbocyclic ring. The molecule features a
fused a-methylene-y-lactone ring, a common characteristic of many biologically active
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sesquiterpene lactones. The systematic name for Eupalinolide K is not commonly used; it is
primarily referred to by its trivial name.

Table 1: Physicochemical Properties of Eupalinolide K

Property Value Source
Molecular Formula C20H2606 [11[2]
Molecular Weight 362.42 [1]

CAS Number 108657-10-9

Appearance White amorphous powder

Origin Eupatorium lindleyanum

Isolation of Eupalinolide K

Eupalinolide K was first isolated from the aerial parts of Eupatorium lindleyanum. The isolation
process involves solvent extraction followed by a series of chromatographic separations.

Experimental Protocol for Isolation

The dried and powdered aerial parts of Eupatorium lindleyanum (5 kg) were extracted with
95% ethanol at room temperature. The resulting extract was concentrated under reduced
pressure to yield a crude residue. This residue was then suspended in water and partitioned
successively with petroleum ether, chloroform, and ethyl acetate. The chloroform-soluble
fraction was subjected to column chromatography over silica gel, eluting with a gradient of
chloroform and methanol. Fractions were monitored by thin-layer chromatography (TLC).
Fractions containing eupalinolides were combined and further purified by repeated column
chromatography on silica gel and preparative TLC to afford pure Eupalinolide K.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15569345/docs?utm_src=pdf-body#eupalinolide-k-a-comprehensive-technical-guide-on-its-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15569345/docs?utm_src=pdf-body#eupalinolide-k-a-comprehensive-technical-guide-on-its-chemical-structure-and-stereochemistry
https://pubmed.ncbi.nlm.nih.gov/28793356/
https://pubmed.ncbi.nlm.nih.gov/19810123/
https://pubmed.ncbi.nlm.nih.gov/28793356/
https://www.benchchem.com/product/b15569345/docs?utm_src=pdf-body#eupalinolide-k-a-comprehensive-technical-guide-on-its-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15569345/docs?utm_src=pdf-body#eupalinolide-k-a-comprehensive-technical-guide-on-its-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15569345/docs?utm_src=pdf-body#eupalinolide-k-a-comprehensive-technical-guide-on-its-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1. Isolation Workflow for Eupalinolide K
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Figure 1. Isolation Workflow for Eupalinolide K
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Structure Elucidation and Stereochemistry

The chemical structure of Eupalinolide K was elucidated through extensive spectroscopic
analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Spectroscopic Data

The *H and 3C NMR spectra of Eupalinolide K were recorded in CDCls. The assignments of
proton and carbon signals were confirmed by COSY, HSQC, and HMBC experiments.

Table 2: *H NMR (400 MHz, CDCIs) Data for Eupalinolide K
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Position OoH (ppm) Multiplicity J (Hz)
1 5.15 d 9.6

2 2.58 m

3 4.98 dd 9.6,4.8
5 2.80 m

6 4.20 t 9.6

7 2.65 m

8 5.30 dd 9.6,4.8
9a 2.20 m

9B 1.95 m

13a 6.25 d 3.2
13b 5.60 d 2.8

14 4.80 S

15 1.85 S

2' 6.95 q 7.2

3 1.90 d 7.2

4 1.80 S

OAc-CHs 2.05 S

Table 3: 13C NMR (100 MHz, CDCIls) Data for Eupalinolide K
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Position oC (ppm)
1 134.5
2 40.1
3 78.2
4 138.9
5 50.3
6 78.9
7 50.8
8 73.5
9 38.7
10 128.2
11 139.8
12 170.1
13 121.5
14 16.5
15 19.8
1 167.2
2' 128.5
3 138.2
4 15.9
OAc-CO 170.5
OAc-CHs 21.3
Stereochemistry
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The relative stereochemistry of Eupalinolide K was determined by analysis of NOESY data
and coupling constants from the *H NMR spectrum. The germacrane ring of Eupalinolide K
adopts a specific conformation that is influenced by the substituents and the fused lactone ring.
Key NOESY correlations indicate the spatial proximity of certain protons, allowing for the
assignment of the relative configuration of the chiral centers. The absolute stereochemistry has
been proposed based on biogenetic considerations and comparison with other known
eupalinolides from the same plant source.

Biological Activity

Eupalinolide K has been reported to exhibit biological activity, primarily in the context of a
mixture with other eupalinolides, such as Eupalinolide | and J. This mixture, known as F1012-2,
has been shown to induce apoptosis and cell cycle arrest in cancer cells. The activity is often
associated with the modulation of signaling pathways such as Akt and p38. Further studies are
needed to fully elucidate the specific contribution of Eupalinolide K to the observed biological
effects.

Conclusion

Eupalinolide K is a germacrane sesquiterpene lactone with a well-defined chemical structure
and stereochemistry, as determined by modern spectroscopic techniques. Its isolation from
Eupatorium lindleyanum and its potential biological activity make it a molecule of interest for
further research in natural product chemistry and drug discovery. The detailed data and
protocols presented in this guide provide a valuable resource for scientists working with this
compound and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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